Cas no 6882-99-1 (Sempervirine)
Sempervirine structure
Product name:Sempervirine
Sempervirine Chemical and Physical Properties
Names and Identifiers
-
- Sempervirine
- 16,17,18,19-tetrahydro-3H-yohimban-13-ium
- 2,3,4,13-Tetrahydro-1H-benz(g)indolo(2,3)quinolizin-6-ium
- 2,3,4,13-tetrahydro-1h-benz[g]indolo[2,3-a]quinolizin-6-ium
- 3,4,5,6,14,15,20,21-octadehydroyohimban-4-ium
- AC1L4WUC
- AC1Q1IWU
- AG-K-01046
- AR-1D1915
- CTK5C8503
- SureCN7594268
- UQVUEULZDJRMJR-UHFFFAOYSA-N
- SCHEMBL7594268
- UX0WA3X59B
- Sempervirine cation
- CHEMBL2219680
- 6882-99-1
- Q27291313
- B2703-041434
- SEMPERVIRINE ION
- YOHIMBANIUM, 3,4,5,6,14,15,20,21-OCTADEHYDRO-
- 1,2,3,4-TETRAHYDRO-13H-BENZ(G)INDOLO(2,3-A)QUINOLIZINIUM
- DTXSID10902228
- NoName_1452
- 1H-BENZ(G)INDOLO(2,3-A)QUINOLIZIN-6-IUM, 2,3,4,13-TETRAHYDRO-
- AKOS032948490
- UNII-UX0WA3X59B
- 1ST161131
- 1H-Benz(g)indolo(2,3)quinolizin-6-ium, 2,3,4,13-tetrahydro-
- SEMPERVIRINE ION [MI]
- [ "" ]
-
- Inchi： InChI=1S/C19H16N2/c1-2-6-14-12-21-10-9-16-15-7-3-4-8-17(15)20-19(16)18(21)11-13(14)5-1/h3-4,7-12H,1-2,5-6H2/p+1
- InChI Key： UQVUEULZDJRMJR-UHFFFAOYSA-O
- SMILES： C1CCC2=C[N+]3=C(C=C2C1)C4=C(C=C3)C5=CC=CC=C5N4
Computed Properties
- Exact Mass: 273.139173551 g/mol
- Monoisotopic Mass: 273.139173551 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 19.9Ų
- Molecular Weight: 273.4
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.28g/cm3
- Melting Point: 271ºC
- Boiling Point: 591.6ºC at 760 mmHg
- Flash Point: 311.6ºC
- Refractive Index: 1.73
- LogP: 3.56770
Sempervirine Security Information
- Storage Condition：Store at room temperature, 2-8 ℃ is better
- Risk Phrases：23/24/25
Sempervirine Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | E0569-1mg |
Sempervirine |
6882-99-1 | 1mg |
￥4971.52 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2202-25 mg |
Sempervirine |
6882-99-1 | 98.81% | 25mg |
￥6874.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2202-10 mg |
Sempervirine |
6882-99-1 | 98.81% | 10mg |
￥3787.00 | 2022-04-26 | |
| Chengdu Biopurify Phytochemicals Ltd | BPF7173-10mg |
Sempervirine |
6882-99-1 | 98% | 10mg |
$290 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BPF7173-10mg |
Sempervirine |
6882-99-1 | 98% | 10mg |
$290 | 2023-09-19 | |
| S e l l e c k ZHONG GUO | E0569-5mg |
Sempervirine |
6882-99-1 | 5mg |
￥14734.15 | 2022-04-26 | ||
| TargetMol Chemicals | TN2202-1 mL * 10 mM (in DMSO) |
Sempervirine |
6882-99-1 | 98.81% | 1 mL * 10 mM (in DMSO) |
￥ 3190 | 2023-09-15 | |
| A2B Chem LLC | AC81148-20mg |
Sempervirine |
6882-99-1 | ≥98% | 20mg |
$677.00 | 2024-04-19 | |
| TargetMol Chemicals | TN2202-50mg |
Sempervirine |
6882-99-1 | 98.81% | 50mg |
￥ 9730 | 2024-07-19 | |
| TargetMol Chemicals | TN2202-10mg |
Sempervirine |
6882-99-1 | 98.81% | 10mg |
￥ 4530 | 2024-07-19 |
Sempervirine Related Literature
-
R. Bentley,T. S. Stevens,M. Thompson J. Chem. Soc. C 1970 791
-
Xurong Qin,Hu Liu,Dekun Qin,Qian Wu,Jingsong You,Dongbing Zhao,Qiang Guo,Xiaolei Huang,Jingbo Lan Chem. Sci. 2013 4 1964
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3. 153. The alkaloids of Gelsemium sempervirens. Part IW. G. C. Forsyth,S. F. Marrian,T. S. Stevens J. Chem. Soc. 1945 579
-
4. 319. The constitution of yohimbine and related alkaloids. Part V. Some attempts to synthesise sempervirineG. A. Swan J. Chem. Soc. 1950 1539
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Minoru Ishikura,Koji Yamada Nat. Prod. Rep. 2009 26 803
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Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:6882-99-1)Sempervirine
Purity:>98%
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